N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine

• CAS RN: 2055124-96-2
• Molecular Formula: C20H24N6
• Molecular Weight: 348.4

Description

N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine (NMMPT) is an organic compound of the triazole class, characterized by its three-ring structure. It is a versatile compound with a wide range of applications in biochemistry and medicinal chemistry. NMMPT has been used in various scientific research applications, including as a substrate for enzymes, as a ligand for receptors, and for the synthesis of other compounds. It also has potential therapeutic applications due to its biochemical and physiological effects.

Scientific Research Applications

N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine has been used in various scientific research applications, including as a substrate for enzymes, as a ligand for receptors, and for the synthesis of other compounds. It has been used to study the structure-activity relationship of enzymes, as well as to investigate the binding affinity of receptors. It has also been used in the synthesis of other compounds, such as peptides, peptidomimetics, and other triazole derivatives.

Mechanism of Action

N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine acts as a substrate for certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It binds to the active site of these enzymes and inhibits their activity, thus modulating the activity of downstream signaling pathways. N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine has also been shown to act as a ligand for certain receptors, such as the serotonin 5-HT1A receptor, and modulate their activity.
Biochemical and Physiological Effects
N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as COX-2 and 5-LOX, which are involved in the production of pro-inflammatory mediators. It has also been shown to modulate the activity of certain receptors, such as the serotonin 5-HT1A receptor, which plays a role in the regulation of mood and behavior. Additionally, N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine has been shown to possess antioxidant and anti-cancer activities.

Advantages and Limitations for Lab Experiments

N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine is a versatile compound with a wide range of applications in biochemistry and medicinal chemistry. It is relatively easy to synthesize and can be scaled up for large-scale production. It is also relatively stable and has a low toxicity profile. However, N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine can be difficult to work with in some lab experiments due to its low solubility in aqueous solutions.

Future Directions

N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine has potential therapeutic applications due to its biochemical and physiological effects. It is currently being investigated for its potential use in the treatment of a variety of conditions, including inflammation, cancer, and neurological disorders. Additionally, N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine is being explored for its use in the development of novel drugs, such as antifungals, antimicrobials, and antivirals. Finally, N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine is being studied for its potential use in the development of novel imaging agents and diagnostics.

Synthesis Methods

N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine can be synthesized through a number of methods, including the reaction of 4-methylpiperazine with 1-phenyl-1H-1,2,4-triazol-3-amine in the presence of an acid catalyst. This reaction results in the formation of a substituted triazole ring, which is then converted to N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine by reduction with sodium borohydride. This synthesis method is simple and cost-effective, and can be scaled up for large-scale production of N-[3-methyl-5-(4-methylpiperazin-1-yl)phenyl]-1-phenyl-1H-1,2,4-triazol-3-amine.